Cas no 2697162-95-9 (4-bromo-3,5-dimethylpyridine-2,6-d2)

• Product Name: 4-bromo-3,5-dimethylpyridine-2,6-d2
• CAS No: 2697162-95-9
• MF: C₇H₈BrN
• MW: 188.061444282532
• CID: 6826578
• PubChem ID: 172402563
• Update Time: 2025-02-26

4-bromo-3,5-dimethylpyridine-2,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2697162-95-9
• CS-24746
• 4-bromo-3,5-dimethylpyridine-2,6-d2

• Inchi： 1S/C7H8BrN/c1-5-3-9-4-6(2)7(5)8/h3-4H,1-2H3/i3D,4D
• InChI Key： HYZVAVYBDNKXDG-NMQOAUCRSA-N
• SMILES： BrC1C(C)=C([2H])N=C([2H])C=1C

Computed Properties

• Exact Mass: 186.99657Da
• Monoisotopic Mass: 186.99657Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų